![molecular formula C13H11BrN4O3 B2885540 (E)-5-(2-(3-bromo-4-hydroxy-5-methoxybenzylidene)hydrazinyl)-2-methyloxazole-4-carbonitrile CAS No. 618083-43-5](/img/structure/B2885540.png)
(E)-5-(2-(3-bromo-4-hydroxy-5-methoxybenzylidene)hydrazinyl)-2-methyloxazole-4-carbonitrile
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Description
The compound “(E)-5-(2-(3-bromo-4-hydroxy-5-methoxybenzylidene)hydrazinyl)-2-methyloxazole-4-carbonitrile” is a complex organic molecule. It contains several functional groups including a bromo group, a hydroxy group, a methoxy group, a benzylidene group, a hydrazinyl group, a methyloxazole group, and a carbonitrile group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These groups would likely influence the overall shape and properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the bromo group might make the compound susceptible to nucleophilic substitution reactions, while the carbonitrile group could undergo addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like hydroxy and carbonitrile might increase its solubility in polar solvents .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques: Research has explored various synthesis techniques for compounds similar to the one , focusing on the creation of pyrimidine, triazoles, and benzazepines derivatives. These studies provide valuable insights into the synthesis of complex organic compounds (Mahmoud et al., 2011), (Ibrahim & El-Gohary, 2016), (Kostyrko et al., 2006).
Biological Activities
Antimicrobial and Antifungal Properties
Some derivatives of this compound have been shown to exhibit significant antimicrobial and antifungal activities. This indicates their potential use in developing new antimicrobial agents (Ersan et al., 1997), (Suresh et al., 2016).
Potential in Cancer Research
Some studies have reported the antiproliferative activities of related compounds, suggesting their potential in cancer research and treatment (Bekircan et al., 2008), (Grozav et al., 2014), (Božić et al., 2017).
Other Applications
- Corrosion Inhibition: Some derivatives have been studied for their role as corrosion inhibitors, showing effectiveness in protecting metals from corrosion (Yadav et al., 2016).
properties
IUPAC Name |
5-[(2E)-2-[(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]hydrazinyl]-2-methyl-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrN4O3/c1-7-17-10(5-15)13(21-7)18-16-6-8-3-9(14)12(19)11(4-8)20-2/h3-4,6,18-19H,1-2H3/b16-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCHBVXGPJCBFMY-OMCISZLKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(O1)NN=CC2=CC(=C(C(=C2)Br)O)OC)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC(=C(O1)N/N=C/C2=CC(=C(C(=C2)Br)O)OC)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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